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Compound of Interest

Compound Name: Renierone

Cat. No.: B13780145 Get Quote

Application Notes and Protocols for Rotenone in
DMSO
A Note on the Compound: The initial request specified "Renierone." However, literature

searches indicate that "Renierone" is a marine sponge metabolite with limited available data

for detailed protocol development. Due to the phonetic similarity and the extensive availability

of detailed experimental data, this document provides information for Rotenone, a widely used

mitochondrial complex I inhibitor. If "Renierone" was the intended compound, please provide a

more specific identifier (e.g., CAS number) for a revised protocol.

Introduction to Rotenone
Rotenone is a naturally occurring isoflavonoid derived from the roots of plants like Derris and

Lonchocarpus species. In cell biology and drug development, it is extensively used as a tool to

induce mitochondrial dysfunction and oxidative stress. By inhibiting the mitochondrial electron

transport chain at complex I (NADH dehydrogenase), Rotenone disrupts ATP synthesis and

promotes the generation of reactive oxygen species (ROS), ultimately leading to apoptosis.[1]

[2][3] Its neurotoxic properties are often exploited to create cellular and animal models of

Parkinson's disease.[1][4]
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Property Value Reference

CAS Number 83-79-4 [1][4][5][6]

Molecular Formula C₂₃H₂₂O₆ [1][4][5][6]

Molecular Weight 394.42 g/mol [1][4][7]

Appearance
White to brownish-white

crystalline solid
[1][5][8]

Purity ≥95% [1][4][5]

Preparation of Rotenone Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of Rotenone for in vitro studies.

Materials
Rotenone powder (≥95% purity)

Anhydrous, sterile DMSO

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)[7][9]

Sterile syringe filter (0.22 µm)

Protocol for 100 mM Stock Solution Preparation
Calculate the required mass of Rotenone:

To prepare 1 mL of a 100 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (g) = 0.1 mol/L x 0.001 L x 394.42 g/mol = 0.03944 g = 39.44 mg

Dissolution:

Weigh out 39.44 mg of Rotenone powder and place it in a sterile conical tube.

Add 1 mL of sterile DMSO.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. For

higher concentrations, gentle warming to 37°C or sonication may be required to facilitate

dissolution.[7][9]

Sterilization:

Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube to

remove any potential microbial contamination or undissolved particulates.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Solubility Data
Solvent Solubility Reference

DMSO ~50 mg/mL (~126.77 mM) [1][5][7]

Chloroform ~50 mg/mL [1][5][6]

Ethanol ~5 mg/mL [1][5]

Water
0.17 mg/L at 25°C (practically

insoluble)
[8]

Stability of Rotenone in DMSO
Proper storage is crucial to maintain the integrity of the Rotenone stock solution.
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Condition Stability Recommendations Reference

Solid Form ≥ 2-4 years at -20°C

Store in a tightly

sealed container,

protected from light.

[1][5]

DMSO Stock Solution
Up to 1 month at

-80°C

Aliquot into single-use

volumes to minimize

freeze-thaw cycles.

Purge with an inert

gas before sealing.

[10]

Diluted in Media
Stable for only a few

hours

Prepare fresh working

solutions from the

frozen stock for each

experiment.

[10]

Note: Solutions of Rotenone in organic solvents can decompose and oxidize when exposed to

light and air, often indicated by a color change to yellow, orange, and then deep red.[6][8]

Mechanism of Action and Signaling Pathway
Rotenone's primary mechanism of action is the inhibition of Complex I (NADH:ubiquinone

oxidoreductase) in the mitochondrial electron transport chain.[2][3] This inhibition leads to a

cascade of downstream effects, culminating in apoptotic cell death.

Signaling Pathway Diagram
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Caption: Rotenone-induced signaling pathway leading to apoptosis.

Experimental Workflow for Cytotoxicity Assay
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Caption: Workflow for a typical Rotenone-induced cytotoxicity experiment.
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Experimental Protocol: Rotenone-Induced
Cytotoxicity in Cell Culture
This protocol describes a general method for assessing the cytotoxic effects of Rotenone on a

cultured cell line (e.g., SH-SY5Y neuroblastoma or NSC34 motor neuron cells) using an MTT

assay for cell viability.[11][12]

Materials
Cultured cells (e.g., SH-SY5Y)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

Rotenone stock solution (100 mM in DMSO)

Phosphate-Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Procedure
Cell Seeding:

Seed cells into a 96-well plate at a density of 2 x 10⁴ cells/well in 100 µL of complete

medium.

Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Preparation of Working Solutions:
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Prepare serial dilutions of the Rotenone stock solution in complete culture medium to

achieve the desired final concentrations (e.g., 1 nM to 10 µM).

Important: The final concentration of DMSO in the culture medium should not exceed 0.1%

to avoid solvent-induced toxicity. Prepare a vehicle control containing the same final

concentration of DMSO as the highest Rotenone concentration.

Cell Treatment:

Remove the old medium from the wells.

Add 100 µL of the prepared Rotenone working solutions or vehicle control to the

respective wells.

Incubate the plate for 24 hours (or a desired time course) at 37°C in a 5% CO₂ incubator.

[11]

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan

crystals.

Carefully remove the medium from each well.

Add 100 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan

crystals.

Shake the plate gently for 10 minutes to ensure complete dissolution.[11]

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate cell viability as a percentage of the vehicle-treated control cells.
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Plot a dose-response curve and determine the IC₅₀ value (the concentration of Rotenone

that inhibits 50% of cell viability).

These protocols provide a framework for the preparation and use of Rotenone in a research

setting. Investigators should optimize concentrations and incubation times based on their

specific cell type and experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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